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Compound of Interest

Compound Name: 3-Chlorophenol

Cat. No.: B135607

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core properties,
synthesis, analysis, and safety considerations for 3-Chlorophenol (CAS No. 108-43-0). The
information is curated to support research, development, and safety management in scientific
and industrial settings.

Physicochemical Properties

3-Chlorophenol, with the chemical formula CeHsCIO, is a monochlorinated phenol.[1] It
presents as a white to light yellow or brown crystalline solid with a distinct phenolic odor.[2][3]
The compound is known to discolor when exposed to air.[4] It is combustible but does not ignite
readily.[5]

Table 1: General and Physicochemical Properties of 3-Chlorophenol
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Property Value Source(s)

CAS Number 108-43-0 [6]

Molecular Formula CeHsCIO [1]

Molecular Weight 128.56 g/mol [1]
White to light yellow/brown

Appearance _ [2][3]
solid

Odor Phenolic [2]

Melting Point 31-35°C [3]

Boiling Point 214 °C [3]

. 1.218 - 1.268 g/cm3 at 25-45
Density [11[3]

°C

Solubility in Water

27.7 g/lLat 20 °C

[4]

Solubility in Organic Solvents

Soluble in ethanol, ether, and

benzene

[1]

pKa

9.12

[1]

Vapor Pressure

1 hPaat44 °C

[4]

Refractive Index (n20/D)

1.563

[4]

Flash Point >120 °C (closed cup) [5]
Autoignition Temperature >600 °C [7]
Log Kow (Octanol/Water

25 [5]

Partition Coefficient)

Spectroscopic Data

Spectroscopic data is crucial for the identification and quantification of 3-Chlorophenol.

Table 2: Key Spectroscopic Data for 3-Chlorophenol
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Spectrum Type Key Peaks/Signals Source(s)
1H NMR Available [8]
13C NMR Available [9]
Mass Spectrum (EI) m/z 128 (base peak), 65, 130 [6]
Infrared (IR) Spectrum Available [8]

Synthesis of 3-Chlorophenol

The synthesis of 3-chlorophenol can be achieved through various methods. One common
laboratory-scale synthesis involves the deprotection of an alkyl aryl ether under microwave
irradiation.

Experimental Protocol: Microwave-Assisted Synthesis

This protocol describes the synthesis of 3-chlorophenol from an alkyl aryl ether precursor.

Materials:

Alkyl aryl ether (1.0 mmol)

1-n-butyl-3-methylimidazolium bromide (0.65 g, 3.0 mmol)

1 N HCI solution

Ethyl acetate

Anhydrous MgSQOa

Argon gas
Procedure:
» To a microwave tube, add the alkyl aryl ether and 1-n-butyl-3-methylimidazolium bromide.

¢ Flush the reaction tube with argon.
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« Irradiate the mixture at 20 W for the designated time with air-flow cooling.

 After cooling to room temperature, acidify the reaction mixture with 1 N HCI solution.

o Extract the product with ethyl acetate (3 x 15 mL).

o Combine the organic layers, wash with water and brine, and dry over anhydrous MgSOea.
» Evaporate the solvent under vacuum.

» Purify the crude product by column chromatography (ethyl acetate in n-hexane) to afford the
desired 3-chlorophenol.[10]

Microwave-Assisted Synthesis of 3-Chlorophenol

Processing Purification

Microwave Irradiation
(20 W, Argon atm)

Acidification (1IN HCI)

Alkyl aryl ether +
1-n-butyl-3-methylimidazolium bromide & Extraction (EtOAc)

Isolation
Column Chromatography 3-Chlorophenol

Click to download full resolution via product page

Microwave-assisted synthesis workflow for 3-Chlorophenol.

Analysis of 3-Chlorophenol

The accurate determination of 3-chlorophenol in various matrices is essential for
environmental monitoring and quality control. High-performance liquid chromatography (HPLC)
is a widely used analytical technique.

Experimental Protocol: HPLC Determination in Water

This protocol outlines a method for the determination of chlorophenols in water samples using
HPLC after a pre-concentration step.

Materials:

o Water sample
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e Mixed standard solution of chlorophenols

e Na:2COs solution (0.25 g/mL)

e NaHCOs solution

e Nitrogen gas

e [Bmim]BFa:acetonitrile (v:v = 3:2) as the organic phase

e HPLC system with a suitable column and UV detector

Procedure:

e Sample Preparation:

o Take a known volume of the water sample.

o Add Na:2COs solution and adjust the pH to 10.70 with NaHCOs solution.

e Solvent Sublation (Pre-concentration):

o Transfer the solution to a solvent sublation column.

o Bubble nitrogen gas from the bottom at a flow rate of 35 mL/min for 40 minutes.

o The chlorophenols will be extracted into the organic phase layered on top of the aqueous
solution.

e HPLC Analysis:

[¢]

Collect the organic phase.

[¢]

Inject an aliquot into the HPLC system.

[e]

Separate the components using a suitable mobile phase and column.

o

Detect the chlorophenols using a UV detector.[11]
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HPLC Analysis of 3-Chlorophenol in Water

Water Sample Preparation Solvent Sublation Concentration Extraction into LN AR ES Data Processing Ouantificati
(pH adjustment to 10.70) (N2 bubbling) [Bmim]BFa:MeCN Y = !
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Analytical workflow for 3-Chlorophenol determination by HPLC.

Applications

3-Chlorophenol is a versatile chemical intermediate with a range of industrial and research
applications.

o Chemical Intermediate: It serves as a precursor in the synthesis of various organic
compounds, including dyes, pharmaceuticals, and agrochemicals like herbicides and
fungicides.[2][12]

» Antimicrobial Agent: Due to its phenolic structure, it exhibits antimicrobial properties and is
used in disinfectants and antiseptics.[2]

o Polymer Industry: It is involved in the production of certain specialty resins and adhesives.[2]

e Research: Itis used as a model compound in studies on the biodegradation and
biotransformation of phenols.[13]

Safety and Toxicology

3-Chlorophenol is a hazardous substance and requires careful handling.

Table 3: Toxicological Data for 3-Chlorophenol
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Parameter Value Species Route Source(s)
LDso 570 mg/kg Rat Oral [31[14]
Fish (Oryzias
LCso (96h) 3.3-6.1 mg/L _ - [14]
latipes)

Daphnia magna
ECso (24h) 13.8 - 17.7 mg/L - [14]
(Water flea)

Hazards and Handling:

o Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.[4] It is corrosive and can
cause burns to the skin and eyes.[1]

o Personal Protective Equipment (PPE): Wear protective gloves, clothing, eye protection, and
face protection. Use in a well-ventilated area or with appropriate respiratory protection.[14]

e Incompatibilities: Incompatible with acid chlorides, acid anhydrides, and strong oxidizing
agents.[4]

o Environmental Hazards: Toxic to aquatic life with long-lasting effects.[4]

Biodegradation Pathway

The biodegradation of 3-chlorophenol in the environment is a critical process for its removal.
While complex and dependent on microbial consortia, a general aerobic degradation pathway
involves initial hydroxylation followed by ring cleavage. One possible pathway involves the
formation of chlorocatechol, which is then further degraded.
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Aerobic Biodegradation of 3-Chlorophenol

3-Chlorophenol
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(Dioxygenase)
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A generalized aerobic biodegradation pathway for 3-Chlorophenol.

This guide provides essential technical information on 3-Chlorophenol. For detailed
experimental procedures and safety protocols, always refer to the specific Safety Data Sheet
(SDS) and relevant scientific literature.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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